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Compound of Interest

Compound Name: 2-Oxohex-4-en-3-yl acetate

Cat. No.: B15475078 Get Quote

Disclaimer: 2-Oxohex-4-en-3-yl acetate is a specialized chemical for research and

development. Specific toxicological and physicochemical data for this compound are not readily

available in public literature. The following application notes and protocols are based on the

chemical's structure, which includes an α,β-unsaturated ketone and an acetate ester functional

group. These guidelines represent best practices for handling potentially hazardous research

chemicals. A comprehensive, substance-specific risk assessment must be conducted by the

end-user before commencing any work.

Hazard Assessment and Chemical Profile
2-Oxohex-4-en-3-yl acetate belongs to the class of α,β-unsaturated carbonyl compounds.[1]

[2][3][4] These compounds are known to be reactive electrophiles and can act as Michael

acceptors.[3] This reactivity makes them potentially hazardous, as they can interact with

biological macromolecules like proteins and DNA, leading to a range of toxic effects.[2][3][4]

The presence of the acetate ester group suggests that the compound may also be an irritant.

1.1 Anticipated Hazards:

Skin and Eye Irritation: Similar to many organic esters and ketones, direct contact is likely to

cause skin and eye irritation. Repeated exposure may lead to dryness or cracking of the

skin.[5][6]

Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause irritation to the

respiratory system.
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Toxicity: As an α,β-unsaturated carbonyl compound, it is considered potentially toxic.[1][2][3]

These compounds can be alkylating agents and may have mutagenic or sensitizing

properties.[2][3]

Flammability: While specific data is unavailable, it should be treated as a combustible liquid.

Organic esters of this size are often flammable.[5][7]

1.2 Physicochemical and Toxicological Data Summary

The following table summarizes the type of data required for a full safety assessment.

Researchers should aim to determine this data or find reliable sources before extensive use.
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Property Value Source / Comment

Chemical Formula C₈H₁₀O₃ Calculated

Molecular Weight 154.16 g/mol Calculated

Appearance
To be determined

experimentally

Likely a liquid or low-melting

solid.

Boiling Point
To be determined

experimentally

Melting Point
To be determined

experimentally

Flash Point
To be determined

experimentally

Treat as flammable. Keep

away from ignition sources.[5]

[6][7]

Solubility
To be determined

experimentally

Likely soluble in common

organic solvents.

LD₅₀ (Oral, Rat)
Not available. Assume high

toxicity.

α,β-unsaturated carbonyls can

be toxic.[1][2][3]

LD₅₀ (Dermal, Rabbit)
Not available. Assume high

toxicity and skin permeability.

Chemicals can be readily

absorbed through the skin.[8]

LC₅₀ (Inhalation)
Not available. Avoid generating

vapors or aerosols.[5][6]

Storage Temperature 2-8°C, under inert atmosphere

Recommended for reactive

and unsaturated compounds to

prevent degradation and

polymerization.

Standard Operating Procedures (SOP)
These protocols are designed to minimize exposure and ensure safe handling throughout the

chemical's lifecycle.

2.1 Personal Protective Equipment (PPE)
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A baseline of PPE is mandatory for all handling procedures.

Hand Protection: Wear nitrile or other chemically resistant gloves.[8] If gloves are splashed,

remove and replace them immediately.[8]

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: A flame-retardant lab coat is required. Ensure legs and feet are

covered.

Respiratory Protection: All handling of the neat compound or its concentrated solutions must

be performed in a certified chemical fume hood.[5][6][8] If there is a risk of generating

aerosols outside of a fume hood, a respirator may be required after a formal risk

assessment.[9][10]

2.2 Chemical Storage Protocol

Proper storage is critical to maintain chemical integrity and prevent accidents.

Receiving: Upon receipt, inspect the container for damage.

Labeling: Ensure the container is clearly labeled with the chemical name, date received, and

all relevant hazard pictograms.

Storage Conditions: Store the container in a cool, dark, and well-ventilated area designated

for reactive and flammable compounds.[6] The recommended storage temperature is 2-8°C.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to prevent oxidation or polymerization.

Segregation: Store away from strong oxidizing agents, acids, and bases.

2.3 Experimental Handling Protocol

Preparation: Before handling, ensure a chemical spill kit is readily available.[10][11] Review

the Safety Data Sheet (SDS) for any reagents being used with the compound.

Work Area: Designate a specific area within a chemical fume hood for all manipulations.[8]
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Aliquotting:

Allow the container to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture.

Perform all weighing and volume transfers inside the fume hood.

Use non-sparking tools for handling.[6]

Reactions:

If heating the compound, use a controlled heating mantle or water bath. Do not use an

open flame.[12]

Ensure any reaction vessel is adequately vented or equipped with a condenser to handle

potential pressure build-up.

Post-Experiment:

Clean the work area thoroughly after use.

Decontaminate any equipment that came into contact with the chemical.

2.4 Waste Disposal Protocol

Waste Collection: Collect all waste containing 2-Oxohex-4-en-3-yl acetate in a dedicated,

clearly labeled hazardous waste container.[8][11]

Waste Segregation: Do not mix this waste stream with incompatible chemicals.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Follow all local and national regulations for hazardous waste disposal.[10]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

3.1 Personnel Exposure
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Skin Contact: Immediately remove all contaminated clothing.[10][13] Flush the affected skin

with copious amounts of water for at least 15 minutes.[10] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[13] Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air.[8] If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

3.2 Chemical Spill Response

The response depends on the size and location of the spill.

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or a commercial sorbent pad.[9]

Gently sweep or scoop the absorbed material into a hazardous waste container.[11]

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (outside a fume hood or large volume):

Alert everyone in the laboratory and evacuate the area immediately.[8][9]

If the substance is flammable, eliminate all sources of ignition.[11][13]

Close the laboratory doors to contain vapors.[9]

Notify your institution's EHS or emergency response team immediately.[13]
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Do not attempt to clean up a large spill without proper training and equipment.[11]

Visual Protocols and Workflows
4.1 Safe Handling Workflow

The following diagram illustrates the lifecycle of a research chemical in the lab, from receipt to

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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